Cas no 898754-92-2 (3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone)

• Product Name: 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone
• CAS No: 898754-92-2
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• CID: 876394
• PubChem ID: 24726402
• Update Time: 2025-06-08

3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-1-(3,5-dimethylphenyl)propan-1-one
• 3',5'-DIMETHYL-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
• DTXSID90644795
• MFCD03843789
• 898754-92-2
• AKOS016022230
• 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone

• MDL： MFCD03843789
• Inchi： 1S/C19H22O/c1-13-10-14(2)12-17(11-13)19(20)9-8-18-15(3)6-5-7-16(18)4/h5-7,10-12H,8-9H2,1-4H3
• InChI Key： MMUSKUMTAXCXKY-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)CCC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 266.16700
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 421°C at 760 mmHg
• Flash Point: 183°C
• Refractive Index: 1.556
• PSA: 17.07000
• LogP: 4.73570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone

Comprehensive Overview of 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-92-2)

3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-92-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, fragrance synthesis, and advanced material research. This compound, characterized by its unique dimethyl-substituted phenyl and propiophenone backbone, offers versatile applications due to its structural stability and reactivity. Researchers and industry professionals are increasingly exploring its potential in high-performance polymer additives and photoinitiators, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone features two methyl groups at the 3' and 5' positions of the phenyl ring, along with a 2,6-dimethylphenyl moiety attached to the propiophenone core. This configuration enhances its steric hindrance, making it a valuable candidate for UV-curable coatings and adhesive formulations. Recent studies highlight its role in improving the durability and efficiency of light-initiated polymerization processes, a hot topic in green chemistry and renewable material development.

In the pharmaceutical sector, CAS No. 898754-92-2 is investigated as a potential intermediate for bioactive molecule synthesis. Its ability to act as a chiral building block has sparked interest in asymmetric catalysis, addressing the need for enantioselective drug production. With the rise of AI-driven drug discovery, this compound's structural flexibility aligns with computational models predicting novel small-molecule therapeutics, a frequently searched topic in scientific databases.

From an industrial perspective, 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone is leveraged in flavor and fragrance applications due to its aromatic profile. Its stability under high-temperature conditions makes it suitable for essential oil modifications and synthetic musk production, catering to the booming clean beauty and sustainable perfume trends. Consumers and manufacturers alike are searching for eco-friendly fragrance alternatives, positioning this compound as a viable option.

Environmental and regulatory considerations are paramount when discussing CAS No. 898754-92-2. The compound's low toxicity profile and biodegradability potential align with global initiatives like REACH compliance and green chemistry principles. These aspects are critical for industries aiming to reduce their carbon footprint, a recurring theme in corporate sustainability reports and academic research.

In summary, 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-92-2) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from advanced materials to pharmaceutical intermediates—reflect the compound's adaptability to modern scientific and industrial challenges. As research progresses, this molecule is poised to play a pivotal role in addressing key questions around efficient chemical synthesis and environmentally benign processes, making it a subject of enduring relevance.